Heneicosane Heneicosane Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Heneicosane is a natural product found in Vanilla madagascariensis, Magnolia officinalis, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Brand Name: Vulcanchem
CAS No.: 629-94-7
VCID: VC21140305
InChI: InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C21H44
Molecular Weight: 296.6 g/mol

Heneicosane

CAS No.: 629-94-7

Cat. No.: VC21140305

Molecular Formula: C21H44

Molecular Weight: 296.6 g/mol

* For research use only. Not for human or veterinary use.

Heneicosane - 629-94-7

Specification

Description Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Heneicosane is a natural product found in Vanilla madagascariensis, Magnolia officinalis, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
CAS No. 629-94-7
Molecular Formula C21H44
Molecular Weight 296.6 g/mol
IUPAC Name henicosane
Standard InChI InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
Standard InChI Key FNAZRRHPUDJQCJ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCC
Boiling Point 673.7 °F at 760 mmHg (NTP, 1992)
359 °C
Colorform Crystals from water
White solid
Flash Point 113 °C (235 °F) - closed cup
Melting Point 104.9 °F (NTP, 1992)
40.4 °C

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